3-(4-Bromo-2-fluorophenyl)pyrazin-2(1H)-one

• Molecular Formula: C10H6BrFN2O
• Molecular Weight: 269.07 g/mol
• IUPAC Name: 3-(4-bromo-2-fluorophenyl)-1H-pyrazin-2-one
• InChI: InChI=1S/C10H6BrFN2O/c11-6-1-2-7(8(12)5-6)9-10(15)14-4-3-13-9/h1-5H,(H,14,15)
• InChI Key: LTLQGMOQJMUMJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)C2=NC=CNC2=O

Description

3-(4-Bromo-2-fluorophenyl)pyrazin-2(1H)-one is a chemical compound that belongs to the class of pyrazinones It is characterized by the presence of a bromo and a fluoro substituent on the phenyl ring, which is attached to a pyrazinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Bromo-2-fluorophenyl)pyrazin-2(1H)-one typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromo-2-fluoroaniline and pyrazine-2-carboxylic acid.

Coupling Reaction: The 4-bromo-2-fluoroaniline undergoes a coupling reaction with pyrazine-2-carboxylic acid in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like